Cas no 322446-96-8 (N-2-(3,4-dimethoxyphenyl)ethyl-4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzamide)

• Product Name: N-2-(3,4-dimethoxyphenyl)ethyl-4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzamide
• CAS No: 322446-96-8
• MF: C₂₈H₃₁NO₅
• MW: 461.549448251724
• CID: 6094061
• PubChem ID: 18568434
• Update Time: 2025-07-12

N-2-(3,4-dimethoxyphenyl)ethyl-4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,4-dimethoxyphenyl)ethyl-4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzamide
• N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]benzamide
• 322446-96-8
• AKOS024628753
• F2205-0314
• N-[2-(3,4-dimethoxyphenyl)ethyl]-4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}benzamide
• N-(3,4-dimethoxyphenethyl)-4-(((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)methyl)benzamide

• Inchi： 1S/C28H31NO5/c1-28(2)17-22-6-5-7-24(26(22)34-28)33-18-20-8-11-21(12-9-20)27(30)29-15-14-19-10-13-23(31-3)25(16-19)32-4/h5-13,16H,14-15,17-18H2,1-4H3,(H,29,30)
• InChI Key： HIKVPMCNIQTTDP-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(OC)C(OC)=C1)(=O)C1=CC=C(COC2=C3OC(C)(C)CC3=CC=C2)C=C1

Computed Properties

• Exact Mass: 461.22022309g/mol
• Monoisotopic Mass: 461.22022309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-2-(3,4-dimethoxyphenyl)ethyl-4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzamide

Introduction to N-2-(3,4-dimethoxyphenyl)ethyl-4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzamide and Its CAS No. 322446-96-8

N-2-(3,4-dimethoxyphenyl)ethyl-4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 322446-96-8, belongs to a class of molecules that exhibit promising properties in various therapeutic applications. The intricate molecular architecture of this compound incorporates several key pharmacophoric elements that contribute to its pharmacological profile.

The presence of the 3,4-dimethoxyphenyl moiety in the N-2-(3,4-dimethoxyphenyl)ethyl group suggests a potential role in modulating biological pathways by interacting with specific target proteins or enzymes. This substituent is well-known for its ability to enhance binding affinity and selectivity, which are crucial factors in drug design. Additionally, the 2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl group contributes to the compound's complexity and may play a significant role in its overall biological activity. This moiety has been reported to exhibit various pharmacological effects, including anti-inflammatory and analgesic properties.

The benzamide core structure in the compound's name is another critical pharmacophore that often serves as a scaffold for developing bioactive molecules. Benzamides are known for their versatility in drug design, often providing favorable pharmacokinetic properties such as good solubility and metabolic stability. The specific arrangement of functional groups around the benzamide core in N-2-(3,4-dimethoxyphenyl)ethyl-4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzamide likely contributes to its unique interaction profile with biological targets.

In recent years, there has been growing interest in exploring the therapeutic potential of molecules that incorporate heterocyclic structures. The 2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl group in this compound is a heterocyclic moiety that has been studied for its ability to modulate various biological processes. Heterocycles are frequently found in bioactive natural products and synthetic drugs due to their ability to engage with biological targets in multiple ways. The specific substitution pattern on this heterocycle may influence its binding affinity and selectivity for target proteins.

The oxymethyl group attached to the benzamide core is another important feature that may contribute to the compound's biological activity. Oxymethyl groups are known to enhance solubility and improve bioavailability, which are critical factors in drug development. Additionally, this group may participate in hydrogen bonding interactions with biological targets, further enhancing binding affinity. The combination of these structural elements makes N-2-(3,4-dimethoxyphenyl)ethyl-4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzamide a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of understanding the structural determinants of molecular interactions in drug design. Computational methods such as molecular docking and molecular dynamics simulations have been increasingly used to predict how compounds like N-2-(3,4-dimethoxyphenyl)ethyl-4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}benzamide interact with biological targets. These studies have provided valuable insights into the binding modes and affinities of such compounds, helping researchers optimize their structures for improved pharmacological activity.

The synthesis of N-2-(3,4-dimethoxyphenyl)ethyl-4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-)oxymethyl}benzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has enabled the efficient construction of complex molecular frameworks like this one. These methods have significantly improved the efficiency and scalability of drug development processes.

Evaluation of the pharmacological properties of N-2-(3,4-dimethoxyphenyl)ethyl- 4-{(< stron g g g g g g g g g g g g g g g g g